Cas no 2287259-92-9 (Tert-butyl 4-methylazetidine-2-carboxylate)

• Product Name: Tert-butyl 4-methylazetidine-2-carboxylate
• CAS No: 2287259-92-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6156011
• PubChem ID: 156055721
• Update Time: 2025-11-01

Tert-butyl 4-methylazetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22956116
• EN300-6747669
• tert-butyl 4-methylazetidine-2-carboxylate
• 2287259-92-9
• Tert-butyl 4-methylazetidine-2-carboxylate

• Inchi： 1S/C9H17NO2/c1-6-5-7(10-6)8(11)12-9(2,3)4/h6-7,10H,5H2,1-4H3
• InChI Key： ZEEKFWWJZYYTQZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C)N1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4-methylazetidine-2-carboxylate

Tert-butyl 4-methylazetidine-2-carboxylate: An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-methylazetidine-2-carboxylate (CAS No. 2287259-92-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The tert-butyl group and the methyl substitution on the azetidine ring contribute to its stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of tert-butyl 4-methylazetidine-2-carboxylate is characterized by a tert-butyl group attached to the carboxylic acid moiety, and a methyl group on the azetidine ring. This configuration imparts specific chemical properties that are crucial for its use in drug discovery and development. The tert-butyl group provides steric protection, enhancing the compound's resistance to degradation, while the methyl substitution on the azetidine ring influences its conformational flexibility and binding affinity to biological targets.

Recent research has highlighted the potential of tert-butyl 4-methylazetidine-2-carboxylate in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. Studies have shown that compounds derived from this scaffold exhibit potent activity against specific neurotransmitter receptors, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 4-methylazetidine-2-carboxylate exhibited high affinity for the N-methyl-D-aspartate (NMDA) receptor, a key target in neurodegenerative diseases.

In addition to its potential in CNS drug discovery, tert-butyl 4-methylazetidine-2-carboxylate has also shown promise in cancer research. Researchers have explored its use as a building block for synthesizing small molecules that target specific cancer pathways. A recent study published in the Journal of Organic Chemistry reported the synthesis of a series of derivatives from this compound that exhibited selective cytotoxicity against various cancer cell lines. These findings suggest that tert-butyl 4-methylazetidine-2-carboxylate could serve as a valuable starting point for developing novel anticancer agents.

The synthetic versatility of tert-butyl 4-methylazetidine-2-carboxylate is another factor contributing to its importance in medicinal chemistry. The tert-butyl group can be readily removed under mild conditions, allowing for further functionalization of the carboxylic acid moiety. This property makes it an excellent intermediate for multistep synthetic processes, enabling chemists to introduce a wide range of functional groups and create diverse molecular libraries for high-throughput screening.

Beyond its direct applications in drug discovery, tert-butyl 4-methylazetidine-2-carboxylate has also been utilized as a chiral building block in asymmetric synthesis. The chiral center within the azetidine ring can be used to control stereochemistry during synthesis, leading to enantiomerically pure products. This is particularly important in pharmaceuticals, where enantiomeric purity can significantly impact drug efficacy and safety.

The stability and reactivity of tert-butyl 4-methylazetidine-2-carboxylate have also been studied extensively. Researchers have found that it is stable under a wide range of conditions, including exposure to air and moisture, making it suitable for long-term storage and transportation. However, it is important to note that certain reactive intermediates generated during synthetic transformations may require careful handling to prevent decomposition or side reactions.

In conclusion, tert-butyl 4-methylazetidine-2-carboxylate (CAS No. 2287259-92-9) is a highly promising compound with diverse applications in medicinal chemistry. Its unique structural features and synthetic versatility make it an attractive candidate for developing new drugs targeting neurological disorders, cancer, and other diseases. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.